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Compound of Interest

Compound Name: 1-Tetracontanol

Cat. No.: B15177472 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of 1-Tetracontanol's (also known as

Triacontanol) impact on crop yield, offering a comparative perspective against other plant

growth regulators. The information presented is collated from various experimental studies to

provide a clear, data-driven overview for research and development purposes.

Comparative Analysis of 1-Tetracontanol and Other
Plant Growth Regulators
1-Tetracontanol is a saturated long-chain primary alcohol that has been shown to influence

various physiological processes in plants, often leading to enhanced growth and yield.[1] Its

efficacy, however, is best understood in comparison to other classes of plant growth regulators

(PGRs) such as auxins, gibberellins, and cytokinins.

While direct comparative studies on major cereal crops like wheat and rice are limited, research

on field pea (Pisum sativum L.) provides valuable insights into the interactive effects of these

PGRs. A study investigating the foliar application of 1-Tetracontanol (TRIA) alone and in

combination with auxins (AUX), gibberellins (GA), and cytokinins (CK) demonstrated varied and

sometimes synergistic effects on yield components.[1][2][3][4]

Key Findings from Comparative Studies:
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Synergistic and Antagonistic Interactions: The application of TRIA in combination with other

PGRs can result in synergistic or antagonistic effects on crop yield. For instance, in field pea,

the highest green pod yields were achieved with the combined application of TRIA, auxins,

gibberellins, and cytokinins (TRIA+AUX+GA+CK), and a combination of TRIA, auxins, and

cytokinins (TRIA+AUX+CK).[1][2][3]

Differential Effects on Growth and Yield Parameters: Different combinations of TRIA and

other PGRs can selectively influence either morphological or yield-related traits. In the same

field pea study, TRIA combined with auxins (TRIA+AUX) primarily increased yield variables,

whereas TRIA with gibberellins (TRIA+GA) had a more pronounced effect on morphological

characteristics like plant height.[2][3]

Standalone Efficacy: While combinations often yield the best results, 1-Tetracontanol
applied alone has been shown to increase crop yield compared to untreated controls.[2][3] In

rice, for example, foliar application of 1-Tetracontanol has led to significant increases in

grain yield.[5] Similarly, studies on wheat have reported enhanced growth and yield attributes

following triacontanol application.[6]

The following table summarizes the observed interactions between 1-Tetracontanol and other

major plant growth regulators on field pea yield components.
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Treatment
Combinatio
n

Effect on
Plant
Height

Effect on
Number of
Pods per
Plant

Effect on
Number of
Grains per
Pod

Effect on
Green Pod
Yield (t
ha⁻¹)

Reference

Control 79.8 cm 13.1 6.4 7.9 [2][3]

TRIA
88.5 cm

(+11%)
12.6 (-3.8%) 7.8 (+22.6%) 8.8 (+11.3%) [2][3][4]

TRIA + AUX 85.2 cm 13.5 6.8 8.1 [2][3]

TRIA + GA 143.5 cm 10.2 5.9 2.1 [2][3]

TRIA + CK 92.3 cm 12.8 7.9 9.5 [2][3]

TRIA + AUX

+ GA
135.7 cm 11.5 6.5 6.5 [2][3]

TRIA + AUX

+ CK
90.1 cm 14.2 8.1 10.5 [2][3]

TRIA + GA +

CK
138.9 cm 11.8 7.5 7.2 [2][3]

TRIA + AUX

+ GA + CK
132.4 cm 13.9 8.5 12.2 [2][3]

Quantitative Data on 1-Tetracontanol's Effect on
Crop Yield
Numerous studies have quantified the positive impact of 1-Tetracontanol on the yield of

various crops. The following tables present a summary of this data.

Effect of 1-Tetracontanol on Rice (Oryza sativa) Yield
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Cultivar
Treatment
Details

Grain Yield
(q/ha)

Straw Yield
(q/ha)

% Increase
in Grain
Yield

Reference

Satabdi
Control

(Water Spray)
16.5 21.86 - [5]

Satabdi

1-

Tetracontanol

(95%) @ 0.33

ml/L

24.94 32.16 51.26% [5]

Satabdi

1-

Tetracontanol

(95%) @ 0.5

ml/L

24.23 31.42 46.85% [5]

Satabdi

1-

Tetracontanol

(95%) @ 1.0

ml/L

23.15 30.58 40.30% [5]

Effect of 1-Tetracontanol on Wheat (Triticum aestivum)
Yield under Arsenic Stress
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Wheat
Variety

Arsenic
Stress
(ppm)

1-
Tetracontan
ol (µM)

Total Grain
Yield per
Plant (g)

% Increase
in Grain
Yield (vs.
stressed
control)

Reference

Anaj-2017 0 0 10.2 - [6][7]

Anaj-2017 0 1 11.5

12.7% (vs.

non-stressed

control)

[6][7]

Anaj-2017 50 0 8.1 - [6][7]

Anaj-2017 50 1 9.5 17.3% [6][7]

Anaj-2017 100 0 6.5 - [6][7]

Anaj-2017 100 1 7.8 20.0% [6][7]

Ujala-2016 0 0 9.8 - [6][7]

Ujala-2016 0 1 10.9

11.2% (vs.

non-stressed

control)

[6][7]

Ujala-2016 50 0 7.5 - [6][7]

Ujala-2016 50 1 8.7 16.0% [6][7]

Ujala-2016 100 0 5.9 - [6][7]

Ujala-2016 100 1 7.1 20.3% [6][7]

AARI-2011 0 0 9.5 - [6][7]

AARI-2011 0 1 10.7

12.6% (vs.

non-stressed

control)

[6][7]

AARI-2011 50 0 7.1 - [6][7]

AARI-2011 50 1 8.3 16.9% [6][7]

AARI-2011 100 0 5.2 - [6][7]
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AARI-2011 100 1 6.5 25.0% [6][7]

Experimental Protocols
Detailed methodologies are crucial for replicating and building upon existing research. Below

are summaries of experimental protocols from key studies.

Foliar Application of 1-Tetracontanol on Rice
Objective: To evaluate the effect of different concentrations of 1-Tetracontanol on the growth

and yield of rice.[5]

Experimental Design: A field experiment was conducted for two consecutive years.

Crop: Rice (Oryza sativa cv. Satabdi).

Treatments:

T1: Control (water spray)

T2: 1-Tetracontanol 95% @ 1.0 ml/L of water

T3: 1-Tetracontanol 95% @ 0.5 ml/L of water

T4: 1-Tetracontanol 95% @ 0.33 ml/L of water

T5: 1-Tetracontanol 0.1% @ 0.5 ml/L of water

T6: 1-Tetraccontanol 0.05% @ 1.0 ml/L of water

T7: Nitrobenzene 20% @ 2.5 ml/L of water

Application: The treatments were applied as a foliar spray. The timing of the spray was at 40-

55 days after transplanting (DAT) and 55-70 DAT.

Data Collection:

Crop Growth Rate (CGR) was measured at 40-55 DAT and 55-70 DAT.
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Yield attributes and final grain and straw yield were recorded at harvest.

Key Findings: The application of 1-Tetracontanol at a concentration of 0.33 ml/L resulted in

the highest grain yield, showing a 51.26% increase over the control.[5]

Foliar Application of 1-Tetracontanol on Wheat under
Arsenic Stress

Objective: To assess the changes in growth, yield, and photosynthetic characteristics of

wheat varieties under arsenic stress with foliar application of 1-Tetracontanol.[6][8]

Experimental Design: Completely Randomized Design (CRD) with three replicates.

Crop: Three wheat (Triticum aestivum L.) varieties: Anaj-2017, Ujala-2016, and AARI-2011.

Treatments:

Three levels of sodium arsenite (NaAsO₂): 0 ppm, 50 ppm, and 100 ppm, applied to the

nutrient solution.

Two levels of foliar 1-Tetracontanol (TRIA): 0 µM (control spray) and 1 µM.

Application:

Four-week-old wheat plants were subjected to arsenic stress.

Foliar application of TRIA was performed two weeks after the initiation of arsenic stress.

Data Collection:

Photosynthetic characteristics were measured 16 weeks after germination.

Yield parameters were recorded at maturity.

Key Findings: Foliar application of 1 µM TRIA significantly increased growth and yield

attributes in all wheat varieties, both with and without arsenic stress. It proved effective in

mitigating the adverse effects of arsenic.[6][8]
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Signaling Pathway of 1-Tetracontanol
The growth-promoting effects of 1-Tetracontanol are initiated by its interaction with the plant's

cellular signaling machinery. The proposed mechanism involves a second messenger, L(+)-

adenosine.[9] While the complete pathway is still under investigation, evidence suggests a

cascade involving calcium ions (Ca²⁺), reactive oxygen species (ROS), and mitogen-activated

protein kinases (MAPKs). This pathway shares similarities with the signaling triggered by

extracellular ATP.[6][7][10]

Caption: Proposed signaling pathway of 1-Tetracontanol in plants.

The experimental workflow for evaluating the effect of 1-Tetracontanol on crop yield typically

follows a structured approach from treatment application to data analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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